Cas no 2309707-08-0 (4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride
• CAS No: 2309707-08-0
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 5360266
• Update Time: 2025-11-07

4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5,6,7,8-tetrahydro-4-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:2)
• 4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride

• Inchi： 1S/C13H15N3.ClH/c1-16-9-11(7-15-16)13-8-14-6-10-4-2-3-5-12(10)13;/h6-9H,2-5H2,1H3;1H
• InChI Key： KCBFDBXZNCFREE-UHFFFAOYSA-N
• SMILES： CN1N=CC(C2C=NC=C3CCCCC=23)=C1.Cl

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride

Research Update on 4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride (CAS: 2309707-08-0)

The compound 4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride (CAS: 2309707-08-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of this compound as a potent and selective inhibitor of specific kinase targets, which are implicated in various diseases, including cancer and inflammatory disorders. The structural features of 4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride, particularly the pyrazole and tetrahydroisoquinoline moieties, contribute to its high binding affinity and specificity for these targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions, providing valuable insights for further optimization.

In preclinical studies, the compound demonstrated promising efficacy in inhibiting tumor growth in xenograft models, with minimal off-target effects. Pharmacokinetic analyses revealed favorable bioavailability and metabolic stability, suggesting its potential as a viable candidate for further development. Additionally, recent investigations into its mechanism of action have uncovered novel signaling pathways that may be exploited for combination therapies.

Despite these encouraging results, challenges remain in optimizing the compound's solubility and reducing potential toxicity. Ongoing research is exploring structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(1-methyl-1H-pyrazol-4-yl)-5,6,7,8-tetrahydroisoquinoline dihydrochloride represents a promising scaffold for the development of next-generation therapeutics. Continued research into its pharmacological profile and clinical potential will be critical to unlocking its full therapeutic value.